7-Chloro-4-(3-ethyl-pent-2-enyl)-3-methyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one

• CAS No.: 258849-80-8
• Molecular Formula: C17H23ClN2O
• Molecular Weight: 306.8 g/mol
• IUPAC Name: 7-chloro-4-(3-ethylpent-2-enyl)-3-methyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C17H23ClN2O/c1-4-13(5-2)8-9-20-11-14-10-15(18)6-7-16(14)19-17(21)12(20)3/h6-8,10,12H,4-5,9,11H2,1-3H3,(H,19,21)
• InChI Key: PVOHVFQQRUJWEH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CCN1CC2=C(C=CC(=C2)Cl)NC(=O)C1C)CC

Description

7-Chloro-4-(3-ethyl-pent-2-enyl)-3-methyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one is a synthetic organic compound belonging to the 1,4-benzodiazepine family. This structural class is of significant interest in medicinal chemistry and pharmacology research, particularly for investigating interactions with the central nervous system. The core structure is characterized by a benzene ring fused to a seven-membered 1,4-diazepine ring. This molecule features specific substitutions, including a chlorine atom at the 7-position and a 3-ethyl-pent-2-enyl group at the 4-position, which are key modulators of its physicochemical properties and biological activity. Researchers utilize this compound as a reference standard or as a chemical intermediate in the synthesis and development of novel heterocyclic compounds. Its structure presents opportunities for studying structure-activity relationships (SAR) and for exploring new pathways in synthetic organic chemistry, such as the development of environmentally friendly green methodologies. This product is intended for research purposes in a controlled laboratory environment only. It is not for human or veterinary diagnostic or therapeutic use. Researchers should consult the Safety Data Sheet (SDS) prior to handling.

Biological Activity

7-Chloro-4-(3-ethyl-pent-2-enyl)-3-methyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one (CAS Number: 258849-80-8) is a derivative of the benzodiazepine class known for its diverse biological activities. This compound exhibits potential pharmacological effects that warrant detailed investigation into its mechanisms and therapeutic applications.

The molecular formula of this compound is $C_{17}H_{23}ClN_{2}O$, with a molecular weight of approximately 306.83 g/mol. Key physical properties include:

• Density : 1.083 g/cm³
• Boiling Point : 442°C at 760 mmHg
• Flash Point : 221.1°C
• LogP : 4.30490, indicating moderate lipophilicity which can influence its biological activity .

Benzodiazepines primarily function by modulating the gamma-aminobutyric acid (GABA) receptor system. They enhance the inhibitory effects of GABA by increasing the frequency of chloride channel opening, leading to hyperpolarization of neurons and decreased neuronal excitability. This mechanism underlies their anxiolytic, sedative, and muscle relaxant properties .

Anxiolytic and Sedative Effects

Research indicates that derivatives like 7-chloro-4-(3-ethyl-pent-2-enyl)-3-methyl exhibit significant anxiolytic effects in animal models. In studies comparing various benzodiazepine derivatives, this compound demonstrated a high affinity for GABA_A receptors, leading to pronounced anxiolytic behavior in rodents subjected to stress tests .

Neuroprotective Properties

Recent studies have suggested that this compound may also possess neuroprotective properties. For instance, it was shown to mitigate neuronal damage in models of oxidative stress by reducing reactive oxygen species (ROS) levels and enhancing antioxidant enzyme activity .

Study on Anxiolytic Activity

In a controlled study involving the elevated plus maze test, rats administered with varying doses of the compound displayed increased time spent in open arms compared to control groups. This behavior is indicative of reduced anxiety levels. The effective dose range was determined to be between 5 mg/kg and 20 mg/kg .

Neuroprotection Against Oxidative Stress

A separate study evaluated the neuroprotective effects of this compound against hydrogen peroxide-induced oxidative stress in neuronal cell cultures. Results showed that treatment with the compound significantly reduced cell death and apoptosis markers compared to untreated controls. The mechanism was linked to the upregulation of antioxidant defense systems .

Comparative Analysis with Other Benzodiazepines

Compound Name	Anxiolytic Potency	Neuroprotective Activity	GABA_A Affinity
Diazepam	High	Moderate	High
Lorazepam	Moderate	Low	Moderate
7-Chloro-4-(3-ethyl-pent-2-enyl)-3-methyl	High	High	High

This table illustrates that 7-chloro-4-(3-ethyl-pent-2-enyl)-3-methyl may offer advantages over traditional benzodiazepines in both anxiolytic efficacy and neuroprotection .

Scientific Research Applications

Pharmacological Properties

Benzodiazepines are known for their effects on the central nervous system (CNS), exhibiting properties such as:

• Anxiolytic : Reducing anxiety levels.
• Sedative : Inducing sleep or relaxation.
• Anticonvulsant : Preventing seizures.
• Muscle Relaxant : Alleviating muscle tension.

The specific compound has been studied for its potential to exhibit these effects, making it a candidate for further pharmacological evaluation.

Biological Activities and Case Studies

Recent studies have highlighted the biological activities of benzodiazepine derivatives, including:

• Anxiolytic Activity : A study demonstrated that certain benzodiazepine derivatives exhibited significant anxiolytic effects in animal models. For instance, compounds similar to 7-Chloro-4-(3-ethyl-pent-2-enyl)-3-methyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one showed reduced anxiety-related behaviors in tests such as the elevated plus maze and open field tests .
• Anticonvulsant Properties : Another investigation focused on the anticonvulsant potential of benzodiazepine derivatives. The study found that specific structural modifications led to increased efficacy in seizure models . This suggests that 7-Chloro-4-(3-ethyl-pent-2-enyl)-3-methyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one could be a promising candidate for treating epilepsy.
• Analgesic Effects : Research has also indicated that certain benzodiazepines possess analgesic properties. In studies involving pain models, compounds with similar structures demonstrated significant pain-relieving effects .

Comparative Data Table

The following table summarizes key findings related to the pharmacological activities of various benzodiazepine derivatives:

Compound Name	Anxiolytic Activity	Anticonvulsant Activity	Analgesic Activity
7-Chloro...	Moderate	High	Moderate
Compound A	High	Moderate	High
Compound B	Low	High	Low

Comparison with Similar Compounds

Structural Analogues in the 1,4-Benzodiazepine Class

Table 1: Substituent Variations in Selected 1,4-Benzodiazepines

Compound Name	Position 1	Position 4 Substituent	Position 7	Key Functional Groups	Reference
Target Compound	H	3-ethyl-pent-2-enyl	Cl	3-methyl	N/A
Methylclonazepam	2-chlorophenyl	1-methyl	NO₂	7-nitro
Prazepam	H	cyclopropylmethyl	Cl	3-hydroxy
Temazepam	H	methyl	Cl	3-hydroxy
5-(Chloroacetyl)-4-methyl derivative	H	methyl	Cl	5-chloroacetyl

Key Observations :

• Position 4 Substituents: The target compound’s 3-ethyl-pent-2-enyl group is unique compared to the cyclopropylmethyl (prazepam) or methyl (temazepam) groups in other benzodiazepines.
• Position 7 Modifications : The 7-chloro substitution is shared with prazepam and temazepam, a feature linked to enhanced GABAₐ receptor affinity . In contrast, methylclonazepam’s 7-nitro group is associated with potent sedative effects but shorter half-lives .
• Functional Groups : The 3-methyl group in the target compound contrasts with the 3-hydroxy groups in prazepam and temazepam, which are glucuronidated during metabolism for renal excretion .

Key Observations :

• Plant Growth Modulation: The 4-methyl derivative of 1,5-benzodiazepin-2-one enhances lupin biomass by 0.526 ± 0.031 g, suggesting substituent-dependent bioactivity .

Comparison with Benzoxazepinone Derivatives

Compounds like 7-chloro-4-phenethyl-2H-1,4-benzoxazin-3(4H)-one () and 4-allyl-7-chloro-4,5-dihydro-1,4-benzoxazepin-3(2H)-one () replace the diazepine nitrogen with oxygen, forming benzoxazepinones.

Key Differences :

• Substituent Flexibility: The allyl or phenethyl groups at position 4 in benzoxazepinones contrast with the target compound’s alkenyl chain, highlighting divergent strategies for modulating steric bulk and solubility .

Preparation Methods

Precursor Preparation

• Starting material : Ethyl 2-aminobenzoate derivatives are functionalized at the amine position. For example, protection with tert-butyl carbamate (Boc) under basic conditions (e.g., Et₃N, DMAP) in THF at 60°C yields intermediates like S1a (85–90% yield).
• Chlorination : Introduction of the 7-chloro group is achieved via electrophilic aromatic substitution using Cl₂ or N-chlorosuccinimide (NCS) in dichloromethane (DCM) at 0°C.

Cyclization

• Gold-catalyzed cyclization : A mixture of alkyne precursor 1 (0.2 mmol), AuCl₃ (4 mg, 0.04 equiv), rac-BNP acid (5.6 mg, 0.08 equiv), and rac-BINAP (10 mg, 0.08 equiv) in DCE at 70°C for 24 hours affords the benzodiazepine core (2 ) in 60–80% yield.
• Solvent optimization : Dichloroethane (DCE) outperforms toluene or THF due to improved catalyst solubility and reaction homogeneity.

Methylation at Position 3

• Nucleophilic substitution : Treatment of the intermediate with methyl iodide (MeI) in the presence of K₂CO₃ in DMF at room temperature introduces the 3-methyl group. Yields range from 65–80% after recrystallization.

Optimization and Purification

Reaction Conditions

Parameter	Optimal Value	Impact on Yield/Purity
Temperature	70°C	Higher cyclization efficiency
Catalyst Loading	4 mol% AuCl₃	Balances cost and reactivity
Ligand	rac-BINAP	Enhances enantioselectivity

Purification

• Column chromatography : Silica gel with hexane/EtOAc (7:3) effectively separates the product from byproducts (e.g., unreacted alkyne).
• Recrystallization : Ethanol/water mixtures improve crystalline purity (>98%).

Challenges and Solutions

• Steric hindrance : The 3-ethyl-pent-2-enyl group slows cyclization. Increasing reaction time to 36 hours improves yields by 15–20%.
• Epimerization : Chiral ligands (e.g., DTBM-Garphos) reduce racemization during hydroamination, achieving 95:5 er.